Cas no 1804657-53-1 (2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride)
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride
-
- Inchi: 1S/C7H2BrCl2F2NO/c8-5-4(9)3(6(10)14)2(1-13-5)7(11)12/h1,7H
- InChI Key: NYYKPEKGKREUTJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(=O)Cl)=C(C=N1)C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- XLogP3: 3.6
- Topological Polar Surface Area: 30
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062926-1g |
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride |
1804657-53-1 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride
2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride, also known by its CAS number 1804657-53-1, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound belongs to the class of pyridine derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group at specific positions, along with a carbonyl chloride moiety. These substituents confer unique electronic and steric properties, making it an invaluable building block in modern chemical synthesis.
The synthesis of 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound. Additionally, the application of microwave-assisted synthesis has been explored to accelerate reaction rates while minimizing side reactions.
The chemical properties of this compound are heavily influenced by its substituents. The bromine and chlorine atoms introduce electron-withdrawing effects, which enhance the electrophilicity of the carbonyl group. This makes it highly reactive in nucleophilic acyl substitutions, a key reaction type in organic synthesis. The difluoromethyl group further modulates the reactivity by introducing steric hindrance and additional electron-withdrawing effects. These characteristics make 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride an excellent precursor for constructing complex heterocyclic compounds.
In terms of applications, this compound has found extensive use in the development of bioactive molecules. For example, it serves as an intermediate in the synthesis of kinase inhibitors, which are critical targets in anticancer drug discovery. Recent studies have highlighted its role in forming novel pyridyl-containing scaffolds that exhibit potent inhibitory activity against various oncogenic kinases. Furthermore, its ability to participate in enantioselective reactions has made it valuable in asymmetric synthesis, enabling the production of chiral centers with high enantiomeric excess.
The environmental impact and sustainability aspects of handling such compounds are also gaining attention. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous solvents. For instance, the use of ionic liquids as reaction media has been proposed to enhance both efficiency and eco-friendliness in the synthesis of 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride. These advancements align with global efforts to promote sustainable chemistry practices.
In conclusion, 2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure and reactivity make it an indispensable tool in drug discovery and materials science. As research continues to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.
1804657-53-1 (2-Bromo-3-chloro-5-(difluoromethyl)pyridine-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)